N-(5-{[(4-chlorophenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-N'-(3-methoxyphenyl)urea

• IUPAC Name: 1-[5-[(4-chlorophenyl)sulfanylmethyl]-1,3,4-thiadiazol-2-yl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C17H15ClN4O2S2/c1-24-13-4-2-3-12(9-13)19-16(23)20-17-22-21-15(26-17)10-25-14-7-5-11(18)6-8-14/h2-9H,10H2,1H3,(H2,19,20,22,23)
• InChI Key: JYEUEMZPMQXMBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NC2=NN=C(S2)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN4O2S2
• Molecular Weight: 406.9 g/mol

Description

“N-(5-{[(4-chlorophenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-N’-(3-methoxyphenyl)urea” is a derivative of 1,3,4-thiadiazole, a class of heterocyclic compounds. These compounds are known for their wide range of biological activities, including antiviral, antibacterial, and antifungal properties.

Synthesis Analysis

The synthesis of similar compounds typically starts from 4-chlorobenzoic acid. The acid is esterified with methanol, followed by hydrazination, salt formation, and cyclization to afford 5-(4-chlorophen-yl)-1,3,4-thiadiazole-2-thiol. This intermediate is then converted into sulfonyl chloride, followed by a nucleophilic attack of the amines to give the final product.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(5-{[(4-chlorophenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-N’-(3-methoxyphenyl)urea” include esterification, hydrazination, salt formation, cyclization, and nucleophilic substitution.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral properties. . Further studies could explore its efficacy against other viruses.

Anti-Epileptic Potential

• . It would be interesting to explore whether our compound exhibits similar effects.

Antifungal Applications

• . Investigating the specific antifungal potential of our compound could be valuable.

Herbicidal Properties

• . Our compound’s potential as a herbicide warrants further investigation.

Bioactivity Beyond Antiviral Effects

• . Our compound might have additional effects worth exploring.

Synthetic Methodology Optimization

• . Researchers could optimize the synthetic route for scalability and efficiency.

Future Directions

The future research directions for “N-(5-{[(4-chlorophenyl)thio]methyl}-1,3,4-thiadiazol-2-yl)-N’-(3-methoxyphenyl)urea” and similar compounds could involve exploring their potential biological activities further. Given their wide range of biological activities, these compounds could be developed into new drugs for various medical applications.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as sulfonamide derivatives and 1,3,4-thiadiazoles, have been associated with a wide range of biological activities . They have been reported to possess antifungal, antiviral, and herbicidal properties for potential agricultural applications .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways, leading to a range of biological activities

Result of Action

Similar compounds have been reported to possess antiviral activity Therefore, it can be hypothesized that this compound may also exhibit similar effects